Cas no 1805873-03-3 (Ethyl 4-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate)

• Product Name: Ethyl 4-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate
• CAS No: 1805873-03-3
• MF: C₁₃H₁₅ClO₄
• MW: 270.708803415298
• CID: 4957854
• Update Time: 2025-06-08

Ethyl 4-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate

• Inchi： 1S/C13H15ClO4/c1-3-18-13(17)9-4-5-11(10(6-9)7-15)12(16)8(2)14/h4-6,8,15H,3,7H2,1-2H3
• InChI Key： PDIRCKMWIYHYMM-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(C(=O)OCC)=CC=1CO)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 305
• XLogP3: 2
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 4-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate

Recent Advances in the Study of Ethyl 4-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate (CAS: 1805873-03-3)

Ethyl 4-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate (CAS: 1805873-03-3) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and biological activities.

One of the most notable advancements in the study of Ethyl 4-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate is its role in the synthesis of small-molecule kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a versatile building block for the construction of pyrazole and pyrimidine derivatives, which exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs). The study reported that derivatives synthesized from this compound showed nanomolar IC50 values against CDK2 and CDK9, suggesting their potential as anticancer agents.

In addition to its applications in kinase inhibitor development, Ethyl 4-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate has also been investigated for its anti-inflammatory properties. A recent Bioorganic & Medicinal Chemistry Letters publication highlighted its use as a precursor for the synthesis of novel nonsteroidal anti-inflammatory drugs (NSAIDs). The study found that certain derivatives of this compound exhibited significant COX-2 selectivity, reducing inflammation in murine models with minimal gastrointestinal side effects. These findings underscore the compound's potential as a scaffold for designing safer anti-inflammatory therapeutics.

The synthetic versatility of Ethyl 4-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate has been further explored in the context of green chemistry. A 2022 study in Organic Process Research & Development described an optimized, solvent-free method for its large-scale production, achieving a 92% yield with reduced environmental impact. This advancement is particularly relevant for industrial applications, where scalability and sustainability are critical considerations.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from Ethyl 4-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate. Pharmacokinetic studies have indicated that some derivatives exhibit limited oral bioavailability, necessitating further structural modifications. Ongoing research is focused on addressing these limitations through rational drug design and formulation strategies.

In conclusion, Ethyl 4-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate (CAS: 1805873-03-3) represents a valuable chemical entity with diverse applications in drug discovery. Its role in the synthesis of kinase inhibitors and anti-inflammatory agents, coupled with recent advances in green synthesis, positions it as a compound of continued interest in chemical biology and medicinal chemistry. Future studies will likely explore its potential in other therapeutic areas, such as neurodegenerative diseases and infectious disorders.